Convolidine

Description

Convolidine is a chemical compound found in Convolvulus pluricaulis, a plant used in Ayurvedic medicine . Convolvulus pluricaulis, also known as Shankhpushpi, is a perennial herb native to India and has been used traditionally to enhance memory and cognitive function . This plant is also used for stress, anxiety, mental fatigue, neuroprotection, insomnia, diabetes, infections, pain relief, and immune system modulation . Ayurvedic formulations use Shankhpushpi to treat nervous disorders like epilepsy and insanity .

Chemical analysis of Convolvulus pluricaulis reveals the presence of several compounds, including convolidine, convolvine, and confoline, which may stimulate brain activity . Other alkaloids like convolamine, convosine, evolvine, phyllabine, subhirsine, and sankhpuspine are also present . These compounds, along with flavonoids (kaempferol, quercetin) and coumarins (ayapanin, scopolin, scopoletin), contribute to the plant's nootropic and memory-enhancing properties .

Another plant, Benincasa hispida, also known as wax gourd, is used in Asia as a vegetable and in traditional medicine . Its fresh juice is used for nervous diseases like insanity and epilepsy, and as an antidote for poisoning . Benincasa hispida contains compounds like β-sitosterol, lupeol, and fatty acids .

• CAS No.: 63911-32-0
• Product Name: Convolidine
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: [(1R,5S)-8-azabicyclo[3.2.1]octan-3-yl] 4-hydroxy-3-methoxybenzoate
• Standard InChI: InChI=1S/C15H19NO4/c1-19-14-6-9(2-5-13(14)17)15(18)20-12-7-10-3-4-11(8-12)16-10/h2,5-6,10-12,16-17H,3-4,7-8H2,1H3/t10-,11+,12?
• Standard InChIKey: GWWGRYGNRKFSSX-FOSCPWQOSA-N
• SMILES: COC1=C(C=CC(=C1)C(=O)OC2CC3CCC(C2)N3)O
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)OC2CC3CCC(C2)N3)O
• Synonyms: 8-Azabicyclo[3,2,1]oct-3-yl 4-hydroxy-3-methoxybenzoate
• Reference: - S. F. Aripova, V. M. Malikov, S. Yu. Yunusov , /Convolidine � A new alkaloid from Convolvulus krauseanus/, Chemistry of Natural Compounds (1977), Volume 13, Issue 2, p 255- M. R. Yagudaev, S. F. Aripova, /The NMR investigation of alkaloids. IX.13C NMR spectra and stereochemistry of convolvine, convolamine, convoline, convolidine, subhirsine, and 6-hydroxyhyoscyamine/, Chemistry of Natural Compounds (1986), Volume 22, Issue 1, pp 74-78- S. F. Aripova, S. Yu. Yunusov, /Alkaloids of the epigeal part ofConvolvulus krauseanus/, Chemistry of Natural Compounds (1979), Volume 15, Issue 4, pp 457-458
• PubChem Compound: 672920
• Last Modified: Feb 18 2024